Cas no 128-76-7 (4H-Dibenzo[de,g]quinolin-9-ol,5,6,6a,7-tetrahydro-1,2,10-trimethoxy-, (6aS)-)

4H-Dibenzo[de,g]quinolin-9-ol,5,6,6a,7-tetrahydro-1,2,10-trimethoxy-, (6aS)- structure
128-76-7 structure
Product Name:4H-Dibenzo[de,g]quinolin-9-ol,5,6,6a,7-tetrahydro-1,2,10-trimethoxy-, (6aS)-
CAS No:128-76-7
MF:C19H21NO4
MW:327.374345541
CID:168049
PubChem ID:31415
Update Time:2025-04-19

4H-Dibenzo[de,g]quinolin-9-ol,5,6,6a,7-tetrahydro-1,2,10-trimethoxy-, (6aS)- Chemical and Physical Properties

Names and Identifiers

    • 4H-Dibenzo[de,g]quinolin-9-ol,5,6,6a,7-tetrahydro-1,2,10-trimethoxy-, (6aS)-
    • 1,2,10-trimethoxy-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinoline-9-ol
    • laurotetanine
    • (S)-1,2,10-trimethoxy-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinolin-9-ol((+)-laurotetanine)
    • 1,2,10-trimethoxy-5,6,6a,7-tetrahydro-4h-dibenzo[de,g]quinolin-9-ol
    • AC1L6I3A
    • AC1Q56MH
    • AG-K-03109
    • AR-1B4956
    • CTK4B6053
    • KST-1B0132
    • NSC106610
    • SureCN905125
    • Litsoeine
    • (6aS)-5,6,6a,7-Tetrahydro-1,2,10-trimethoxy-4H-dibenzo[de,g]quinolin-9-ol
    • [S,(+)]-5,6,6a,7-Tetrahydro-1,2,10-trimethoxy-4H-dibenzo[de,g]quinolin-9-ol
    • NSC-106610
    • UNII-SDW3N623LN
    • Q27289154
    • 6aalpha-Noraporphin-9-ol, 1,2,10-trimethoxy-
    • DTXCID601333397
    • (6aS)-1,2,10-trimethoxy-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinolin-9-ol
    • LAUROTETANINE [MI]
    • 6a-alpha-NORAPORPHIN-9-OL, 1,2,10-TRIMETHOXY-
    • NSC 106610; Litsoeine; (+)-Laurotetanine
    • 1,2,10-Trimethoxy-6a-alpha-noraporphin-6-ol
    • CHEMBL464098
    • CHEBI:175176
    • AKOS040747017
    • (+)-Laurotetanine
    • CS-0066642
    • 128-76-7
    • 1,2,10-trimethoxy-9-hydroxynoraporphine
    • 4H-Dibenzo(de,g)quinolin-9-ol, 5,6,6a,7-tetrahydro-1,2,10-trimethoxy-, (S)-
    • NSC 106610
    • (6AS)-5,6,6A,7-TETRAHYDRO-1,2,10-TRIMETHOXY-4H-DIBENZO(DE,G)QUINOLIN-9-OL
    • SDW3N623LN
    • DTXSID70904248
    • 4H-Dibenzo[de,g]quinolin-9-ol, 5,6,6a,7-tetrahydro-1,2,10-trimethoxy-, (6aS)-
    • SCHEMBL905065
    • HY-117616
    • NCGC00385613-01
    • Laurotetanin
    • 9-Hydroxy-1,2,10-trimethoxynoraporphine
    • NCGC00385613-01!1,2,10-trimethoxy-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinoline-9-ol
    • Litsoene
    • 4H-Dibenzo[de, 5,6,6a,7-tetrahydro-1,2,10-trimethoxy-, (S)-
    • NS00097089
    • AKOS040738198
    • Compound NP-019525
    • CHEMBL4090368
    • 6a.alpha.-Noraporphin-9-ol,2,10-trimethoxy-
    • CHEBI:182323
    • 4,15,16-trimethoxy-10-azatetracyclo[7.7.1.0^{2,7}.0^{13,17}]heptadeca-1(17),2(7),3,5,13,15-hexaen-5-ol
    • SCHEMBL905125
    • 6aalpha 1,2,10-Trimethoxy--Noraporphin-9-ol
    • Inchi: 1S/C19H21NO4/c1-22-15-9-12-11(7-14(15)21)6-13-17-10(4-5-20-13)8-16(23-2)19(24-3)18(12)17/h7-9,13,20-21H,4-6H2,1-3H3/t13-/m0/s1
    • InChI Key: GVVXPMORGFYVOO-ZDUSSCGKSA-N
    • SMILES: O(C)C1C(=CC2CCN[C@H]3CC4C=C(C(=CC=4C=1C3=2)OC)O)OC

Computed Properties

  • Exact Mass: 327.14713
  • Monoisotopic Mass: 327.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 447
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 9
  • XLogP3: 2.6
  • Topological Polar Surface Area: 60A^2

Experimental Properties

  • Density: 1.2223 (rough estimate)
  • Melting Point: 125°C
  • Boiling Point: 465.27°C (rough estimate)
  • Flash Point: 270.9°C
  • Refractive Index: 1.5000 (estimate)
  • PSA: 59.95

4H-Dibenzo[de,g]quinolin-9-ol,5,6,6a,7-tetrahydro-1,2,10-trimethoxy-, (6aS)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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4H-Dibenzo[de,g]quinolin-9-ol,5,6,6a,7-tetrahydro-1,2,10-trimethoxy-, (6aS)- Related Literature

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